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Compound of Interest

Compound Name: Nickel-61

Cat. No.: B084663

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the commercial landscape for the
stable isotope Nickel-61 (°INi). It is intended to assist researchers, scientists, and
professionals in the pharmaceutical industry in sourcing, purchasing, and understanding the
applications of this specialized material.

Commercial Suppliers and Product Specifications

The acquisition of 6*Ni begins with identifying a reliable supplier. Several companies specialize
in the production and distribution of stable isotopes. The table below summarizes the offerings
of prominent commercial suppliers. Pricing is typically provided upon request, as it is influenced
by enrichment levels, chemical form, quantity, and market availability.
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_ ] Inquire for purity
(Merck) available forms enrichment for ISOTEC®

Stable Isotopes.

The Purchasing Process: A Step-by-Step Workflow

Acquiring a stable isotope such as °Ni involves a more detailed process than purchasing
standard laboratory chemicals. The following workflow outlines the typical steps a researcher or
institution will follow.
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A generalized workflow for the procurement of Nickel-61 isotope.

Key Considerations in the Purchasing Process:

» Detailed Quotation Request: When requesting a quote, be prepared to provide specific
details including the desired isotope (°1Ni), the required enrichment percentage, the chemical
form, the total quantity needed, and the desired chemical purity.[1]

e Institutional Approvals: The purchase of isotopes, even stable ones, may require approval
from your institution's radiation safety officer or a similar authority.[3][4]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b084663?utm_src=pdf-body-img
https://www.benchchem.com/product/b084663?utm_src=pdf-body
https://www.buyisotope.com/request-quote-stable-isotope.php
https://www.radsafe.pitt.edu/policies-procedures/isotope-research/procurement
http://research.uga.edu/docs/units/safety/radiation-forms/Chapter_5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Documentation: Suppliers will require official purchase orders and may have specific
documentation requirements that need to be completed by the purchasing institution.

Key Applications and Experimental Methodologies

Nickel-61 is utilized in a variety of advanced scientific research fields due to its unique nuclear
properties.[5]

Méssbauer Spectroscopy

61Ni is a crucial nuclide for Méssbauer spectroscopy, a technique that probes the hyperfine
interactions between a nucleus and its surrounding electrons.[5] This allows for the detailed
study of local electronic states, magnetic properties, and the chemical environment of nickel
atoms in materials.[5]

Experimental Protocol Outline: Synchrotron Radiation-Based %'Ni Mdssbauer Spectroscopy
e Source Preparation: A single line source of 61Co in a Nio.ssCro.15 matrix is often used.

» Sample Preparation: The material to be studied, containing Ni, is prepared as a thin,
homogeneous absorber. This may involve pressing polycrystalline samples into pellets.

o Experimental Setup:

[¢]

The experiment is typically conducted at a synchrotron facility.

[¢]

Synchrotron radiation is monochromatized to the 67.4 keV resonance energy of %1Ni.

[e]

The monochromatized beam is passed through the ¢:Ni-containing sample (absorber).

o

A detector measures the transmitted radiation as a function of the relative velocity
between the source and the absorber.

o Data Acquisition: The Mossbauer spectra are recorded in transmission geometry, often with
both the source and absorber cooled to low temperatures (e.g., liquid helium temperature) in
a cryostat.
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o Data Analysis: The resulting spectra, which show absorption peaks corresponding to nuclear
transitions, are fitted to theoretical models to extract parameters such as isomer shift,
guadrupole splitting, and magnetic hyperfine field.

Production of the Radionuclide Copper-61

Enriched ®INi is a key target material for the production of the positron-emitting radionuclide
Copper-61 (°1Cu).[1][6][7] ®*Cu is used in Positron Emission Tomography (PET) for medical
imaging, particularly in oncology and cardiology.[7] The production is typically achieved via the
61Ni(p,n)®1Cu nuclear reaction in a cyclotron.[6]

Experimental Protocol Outline: Production of ¢2Cu from a ®'Ni Target

Target Preparation:

o Highly enriched ¢1Ni is electroplated onto a suitable backing material, often a gold disk.

Irradiation:

o The 6INi target is bombarded with a proton beam of a specific energy (e.g., 14.7 MeV) in a
biomedical cyclotron.[6]

Chemical Separation:

o Following irradiation, the target is dissolved.

o The produced °'Cu is separated from the nickel target material using ion exchange
chromatography.[6]

Quality Control:

o The radionuclidic purity of the final 81Cu product is assessed using gamma spectroscopy
to ensure it is free from other radioactive isotopes.[6]

o The specific activity of the ®1Cu is also determined.[6]
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Workflow for the production of Copper-61 from a Nickel-61 target.

Tracer Studies in Biological and Environmental Systems

Stable isotopes like ®1Ni can be used as tracers to study the migration and metabolism of
elements in biological and environmental systems.[1][7] For example, ®Ni can be used to trace
the uptake and distribution of nickel in soil and plants.[1][7]
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This guide provides a foundational understanding for the procurement and application of
Nickel-61. For specific experimental designs and safety protocols, researchers should consult
detailed scientific literature and their institution's safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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